Cas no 1116-09-2 (L-Aspartic acid,N-(1-oxobutyl)-)

• Product Name: L-Aspartic acid,N-(1-oxobutyl)-
• CAS No: 1116-09-2
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 196421
• PubChem ID: 121355
• Update Time: 2025-04-19

L-Aspartic acid,N-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-(1-oxobutyl)-
• Aspartic acid, N-butyryl-, L- (8CI)
• Asparticacid, N-butyryl- (7CI)
• N-(1-Oxobutyl)-DL-aspartic acid
• DL-Aspartic acid, N-(1-oxobutyl)-
• DTXSID00912235
• AKOS020220772
• N-Butyryl-DL-aspartic acid
• N-(1-Oxobutyl)-L-aspartic acid
• 1116-09-2
• 130056-59-6
• SCHEMBL12426671
• N-(1-Hydroxybutylidene)aspartic acid
• BRN 4311125
• L-Aspartic acid, N-(1-oxobutyl)-

• Inchi： 1S/C8H13NO5/c1-2-3-6(10)9-5(8(13)14)4-7(11)12/h5H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t5-/m0/s1
• InChI Key： AKENSLPCKUWJFX-YFKPBYRVSA-N
• SMILES： O=C(CCC)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 203.07939
• Monoisotopic Mass: 203.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 427.3°Cat760mmHg
• Flash Point: 212.2°C
• Refractive Index: 1.498
• PSA: 103.7